Cas no 1805116-61-3 (Ethyl 2-cyano-6-methoxynicotinate)

• Product Name: Ethyl 2-cyano-6-methoxynicotinate
• CAS No: 1805116-61-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4802631
• Update Time: 2023-08-17

Ethyl 2-cyano-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-methoxynicotinate

• Inchi： 1S/C10H10N2O3/c1-3-15-10(13)7-4-5-9(14-2)12-8(7)6-11/h4-5H,3H2,1-2H3
• InChI Key： GFJKLKPFIGOQOT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=NC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2